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Compound of Interest

Compound Name: Potassium lauroyl glycinate

CAS No.: 97632-95-6

Cat. No.: B3317815

Get Quote

Executive Summary
Potassium Lauroyl Glycinate (KLG) is an amino acid-based anionic surfactant widely utilized

in "green" chemistry formulations for its mildness and biodegradability. While it is classified as

readily biodegradable and generally exhibits low aquatic toxicity, improper disposal of

concentrated volumes can disrupt wastewater treatment processes due to high biological

oxygen demand (BOD) and excessive foaming.

This guide provides a field-validated workflow for the containment, neutralization, and disposal

of KLG, ensuring compliance with RCRA (US) and REACH (EU) standards.

Chemical Identity & Hazard Profile
Before initiating disposal, verify the material identity against your specific Safety Data Sheet

(SDS), as pH and concentration vary by supplier.
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Parameter Specification Operational Implication

CAS Number 301341-58-2 or 97632-95-6
Confirm specific isomer/salt

form in your inventory.

Physical State
Liquid (approx. 30% aq.

solution)

Viscous; potential slip hazard if

spilled.

pH (10% soln) 7.0 – 9.0 (Typical)

Generally non-corrosive

(RCRA D002), but check for

added KOH.

Biodegradability >90% (OECD 301)
Suitable for sanitary sewer

only in dilute quantities.

Aquatic Toxicity LC50 > 100 mg/L (Fish)
Low hazard, but bulk release is

prohibited.

RCRA Status Non-Hazardous
Not listed (F, K, P, U) and

usually not characteristic.

Disposal Decision Matrix
The following logic gate determines whether the material can be discharged via sanitary sewer

or requires chemical waste stream management.
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Waste Assessment:
Potassium Lauroyl Glycinate

Is the waste Concentrated (>5%) 
or Bulk (>1 Liter)?

Dilute / Rinse Water
(<5% Concentration)

No (Dilute)

Concentrated Waste

Yes (Bulk)

Check pH

Neutralize to pH 5-9
(Use Dilute HCl or Citric Acid)

pH > 9 or < 5

Sanitary Sewer Discharge
(Flush with 20x Water)

pH 5-9

Collect in HDPE Drum/Carboy

Label: 'Non-Hazardous Waste'
(Surfactant Solution)

Ship via Licensed Waste Vendor
(Incineration or WWTP)

Click to download full resolution via product page

Figure 1: Operational logic for determining the disposal pathway.[1] Note that "Dilute" refers to

experimental wash-water, not bulk stock.

Detailed Disposal Protocols
Protocol A: Bulk/Concentrated Waste (>1 Liter or >5% Active)
Reasoning: High concentrations of surfactants can cause "foaming out" in local wastewater

aeration tanks and spike BOD loads, triggering fines from municipal water authorities.
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Segregation: Do not mix with strong acids (exothermic reaction) or oxidizers.

Container Selection: Use HDPE (High-Density Polyethylene) carboys. Glass is acceptable

but discouraged due to slip hazards associated with surfactant spills.

Labeling:

Proper Shipping Name: Non-Regulated Material (Surfactant Solution).

Hazard Class: None (unless mixed with other hazardous solvents).

Tag: "Non-Hazardous Chemical Waste – Potassium Lauroyl Glycinate."

Disposal Route: Hand over to your facility's EHS department for off-site treatment (typically

industrial wastewater treatment or incineration).

Protocol B: Trace/Dilute Waste (Glassware Rinsate)
Reasoning: KLG is readily biodegradable.[1][2][3] Small amounts of rinsate are safe for

municipal treatment systems if permitted by your facility's permit.

Dilution: Flush the sink with water before pouring the rinsate to create a flow buffer.

Discharge: Pour the dilute solution slowly into the drain.

Flushing: Follow with 20 volumes of tap water.

Critical Note: If foam accumulates in the sink trap, use a squirt bottle of ethanol or

isopropyl alcohol (IPA) to break the foam immediately.

Spill Management & "Foam Control"
Surfactant spills present a unique physical hazard: slipperiness. Standard mopping often

exacerbates the issue by generating massive volumes of foam.

Spill Response Workflow:

Isolate: Cordon off the area immediately. The floor will be like ice.
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Contain (Do Not Water): Do NOT spray water on a concentrated spill. This will expand the

spill volume 10-fold via foam.

Absorb: Use inert absorbents (vermiculite, clay, or sand).

Pro-Tip: If the spill is foaming, sprinkle powdered silicone antifoam or spray with ethanol to

collapse the bubbles before applying absorbent.

Scoop: Collect solid waste into a bucket/drum.

Final Clean: Only after the bulk liquid is removed should you wipe the floor with a wet rag.

Regulatory Compliance (US & EU)
USA (RCRA):

Potassium Lauroyl Glycinate is not a listed hazardous waste (40 CFR 261).

It does not exhibit characteristics of Ignitability, Corrosivity (verify pH < 12.5), Reactivity, or

Toxicity.

Status: Non-hazardous industrial waste.

EU (REACH):

Classified as Readily Biodegradable (OECD 301).[1][4]

WGK (Water Hazard Class, Germany): Typically WGK 1 (Slightly hazardous to water) –

Do not allow large quantities to enter groundwater.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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